Cas no 900804-16-2 (3,5-Pyridinedicarboxylic acid, 4-amino-)

• Product Name: 3,5-Pyridinedicarboxylic acid, 4-amino-
• CAS No: 900804-16-2
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 1948592
• PubChem ID: 21243527
• Update Time: 2025-04-21

3,5-Pyridinedicarboxylic acid, 4-amino- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 4-amino-
• AB83426
• SCHEMBL9803915
• 4-AMINOPYRIDINE-3,5-DICARBOXYLIC ACID
• 900804-16-2

• Inchi： 1S/C7H6N2O4/c8-5-3(6(10)11)1-9-2-4(5)7(12)13/h1-2H,(H2,8,9)(H,10,11)(H,12,13)
• InChI Key： AQOPKTRYLNTCQA-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=C(C(=O)O)C=1N)=O

Computed Properties

• Exact Mass: 182.03275668Da
• Monoisotopic Mass: 182.03275668Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 114Ų